Cas no 2229378-48-5 (5-(1H-1,2,3,4-tetrazol-1-yl)pentane-1-thiol)

5-(1H-1,2,3,4-tetrazol-1-yl)pentane-1-thiol structure

2229378-48-5 structure

Product Name:5-(1H-1,2,3,4-tetrazol-1-yl)pentane-1-thiol

CAS No:2229378-48-5

MF:C₆H₁₂N₄S

MW:172.251278877258

CID:6031164

PubChem ID:88399790

Update Time:2023-12-15

5-(1H-1,2,3,4-tetrazol-1-yl)pentane-1-thiol Chemical and Physical Properties

Names and Identifiers

- 5-(1H-1,2,3,4-tetrazol-1-yl)pentane-1-thiol
- SCHEMBL9012208
- 2229378-48-5
- EN300-1733043
- Inchi： 1S/C6H12N4S/c11-5-3-1-2-4-10-6-7-8-9-10/h6,11H,1-5H2
- InChI Key： AFLMAGDPCMOVGS-UHFFFAOYSA-N
- SMILES： SCCCCCN1C=NN=N1

Computed Properties

Exact Mass: 172.07826757g/mol
Monoisotopic Mass: 172.07826757g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 5
Complexity: 101
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 44.6Å²

5-(1H-1,2,3,4-tetrazol-1-yl)pentane-1-thiol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-1733043-0.05g	5-(1H-1,2,3,4-tetrazol-1-yl)pentane-1-thiol	2229378-48-5		0.05g	$924.0	2023-09-20
Enamine	EN300-1733043-0.1g	5-(1H-1,2,3,4-tetrazol-1-yl)pentane-1-thiol	2229378-48-5		0.1g	$968.0	2023-09-20
Enamine	EN300-1733043-0.25g	5-(1H-1,2,3,4-tetrazol-1-yl)pentane-1-thiol	2229378-48-5		0.25g	$1012.0	2023-09-20
Enamine	EN300-1733043-0.5g	5-(1H-1,2,3,4-tetrazol-1-yl)pentane-1-thiol	2229378-48-5		0.5g	$1056.0	2023-09-20
Enamine	EN300-1733043-1.0g	5-(1H-1,2,3,4-tetrazol-1-yl)pentane-1-thiol	2229378-48-5		1g	$1100.0	2023-06-04
Enamine	EN300-1733043-2.5g	5-(1H-1,2,3,4-tetrazol-1-yl)pentane-1-thiol	2229378-48-5		2.5g	$2155.0	2023-09-20
Enamine	EN300-1733043-5.0g	5-(1H-1,2,3,4-tetrazol-1-yl)pentane-1-thiol	2229378-48-5		5g	$3189.0	2023-06-04
Enamine	EN300-1733043-10.0g	5-(1H-1,2,3,4-tetrazol-1-yl)pentane-1-thiol	2229378-48-5		10g	$4729.0	2023-06-04
Enamine	EN300-1733043-1g	5-(1H-1,2,3,4-tetrazol-1-yl)pentane-1-thiol	2229378-48-5		1g	$1100.0	2023-09-20
Enamine	EN300-1733043-5g	5-(1H-1,2,3,4-tetrazol-1-yl)pentane-1-thiol	2229378-48-5		5g	$3189.0	2023-09-20

5-(1H-1,2,3,4-tetrazol-1-yl)pentane-1-thiol Related Literature

1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†

Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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3. Alumina grafted SBA-15 sustainable bifunctional catalysts for direct cross-coupling of benzylic alcohols to diarylmethanes†

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4. An antimonate pyrochlore (H1.23Sr0.45SbO3.48) for photocatalytic oxidation of benzene: effective oxygen usage and excellent activity†

Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
5. An integrated process of CO2 capture and in situ hydrogenation to formate using a tunable ethoxyl-functionalized amidine and Rh/bisphosphine system†

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles

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